Cas no 935747-04-9 (myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2-benzoate)

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2-benzoate structure

935747-04-9 structure

Product Name:myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2-benzoate

CAS No:935747-04-9

Molecular Formula:C₂₀H₁₈O₇

Molecular Weight:370.352726459503

CID:5598567

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2-benzoate Properties

Names and Identifiers

- InChIKey： MAWYQOXQJNGVMG-UHFFFAOYSA-N
- Inchi： 1S/C20H18O7/c21-13-15-14(22)17-18(24-19(23)11-7-3-1-4-8-11)16(13)26-20(25-15,27-17)12-9-5-2-6-10-12/h1-10,13-18,21-22H
- SMILES： O(C1C2C(O)C3OC(C4C=CC=CC=4)(O2)OC1C3O)C(C1C=CC=CC=1)=O

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2-benzoate Synthesis

Synthetic Circuit 1

935747-02-7

935747-04-9

935747-03-8

865534-12-9

Reaction Conditions

1.130 min, 190-195°C
1.2R:Disodium carbonate, 12 h, 190-195°C

Reference

: Investigating organization of molecules that facilitates intermolecular acyl transfer in crystals: reactivity and x-ray structures of O-benzoyl-myo-inositol 1,3,5-orthoesters

By Murali, Chebrolu et al, European Journal of Organic Chemistry, 2007, (7), 1153-1159

Synthetic Circuit 2

935747-02-7

935747-04-9

935747-03-8

Reaction Conditions

1.1R:Disodium carbonate, 47 h, 140°C

Reference

: Intermolecular benzoyl group transfer reactivity in crystals of racemic 2,6-di-O-benzoyl-myo-inositol 1,3,5-orthobenzoate: controlling reactivity by solvate (pseudopolymorph) formation

By Krishnaswamy, Shobhana et al, CrystEngComm, 2011, 13(9), 3258-3264

Synthetic Circuit 3

865534-12-9

98-88-4

935747-04-9

935747-03-8

Reaction Conditions

1.1S:C5H5N, 30 min, 0°C; 0°C → rt; 18 h, rt
2.1R:Disodium carbonate, 62 h, 140°C

Reference

: Investigating organization of molecules that facilitates intermolecular acyl transfer in crystals: reactivity and x-ray structures of O-benzoyl-myo-inositol 1,3,5-orthoesters

By Murali, Chebrolu et al, European Journal of Organic Chemistry, 2007, (7), 1153-1159

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2-benzoate Raw materials

myo-Inositol, 1,3,5-O-(phenylmethylidyne)-, 2-benzoate Preparation Products

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